Cas no 66896-67-1 ( )

  structure
  structure
Product Name: 
CAS No:66896-67-1
MF:C10H12ClNO
MW:197.661381721497
CID:964855
PubChem ID:347039
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-chloro-N-propyl-
    • starbld0004434
    • NSC-405483
    • NSC405483
    • SCHEMBL10792384
    • 2-chloro-N-propylbenzamide
    • 2-chloro-N-propyl-benzamide
    • 2-Chloro-N-n-propylbenzamide
    • 66896-67-1
    • DTXSID60324012
    • AKOS000499867
    • NSC 405483
    • AN-329/11634105
    • VJLMNWHJVYHPCP-UHFFFAOYSA-N
    • STL071224
    •  
    • Inchi: 1S/C10H12ClNO/c1-2-7-12-10(13)8-5-3-4-6-9(8)11/h3-6H,2,7H2,1H3,(H,12,13)
    • InChI Key: VJLMNWHJVYHPCP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(NCCC)=O

Computed Properties

  • Exact Mass: 197.06086
  • Monoisotopic Mass: 197.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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